Cas no 1805479-30-4 (2-Bromo-3-chloromethyl-5-cyanobenzenesulfonyl chloride)

• Product Name: 2-Bromo-3-chloromethyl-5-cyanobenzenesulfonyl chloride
• CAS No: 1805479-30-4
• MF: C₈H₄BrCl₂NO₂S
• MW: 328.997858047485
• CID: 4981732
• Update Time: 2023-08-24

2-Bromo-3-chloromethyl-5-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloromethyl-5-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4BrCl2NO2S/c9-8-6(3-10)1-5(4-12)2-7(8)15(11,13)14/h1-2H,3H2
• InChI Key： YPJJNUIDMZZPFN-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CC(C#N)=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3